Cas no 893919-05-6 (3-(3,4-dimethylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(3,4-dimethylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893919-05-6
• MF: C₂₃H₁₉N₅O
• MW: 381.429864168167
• CID: 6456613
• Update Time: 2025-05-20

3-(3,4-dimethylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 3-(3,4-dimethylphenyl)-6-(naphthalen-1-ylmethyl)triazolo[4,5-d]pyrimidin-7-one

• Inchi： 1S/C23H19N5O/c1-15-10-11-19(12-16(15)2)28-22-21(25-26-28)23(29)27(14-24-22)13-18-8-5-7-17-6-3-4-9-20(17)18/h3-12,14H,13H2,1-2H3
• InChI Key： VYECRVNQGXLSHM-UHFFFAOYSA-N
• SMILES： C1N(CC2=C3C(C=CC=C3)=CC=C2)C(=O)C2N=NN(C3=CC=C(C)C(C)=C3)C=2N=1

Additional information on 3-(3,4-dimethylphenyl)-6-(naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Compound CAS No 893919-05-6: 3-(3,4-Dimethylphenyl)-6-(Naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

The compound with CAS No 893919-05-6, known as 3-(3,4-Dimethylphenyl)-6-(Naphthalen-1-yl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one, is a highly specialized organic compound with a complex structure that combines aromatic and heterocyclic components. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug design and development.

The molecular structure of this compound is characterized by the presence of a triazolo-pyrimidine core, which is a fused bicyclic system combining a triazole and a pyrimidine ring. This core is further substituted with two aromatic groups: a dimethylphenyl group at the 3-position and a naphthylmethyl group at the 6-position. These substituents not only enhance the compound's stability but also contribute to its potential bioactivity.

Recent studies have highlighted the importance of triazolo-pyrimidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including kinases and other enzymes involved in disease pathways. The dimethylphenyl and naphthylmethyl substituents in this compound are particularly interesting as they may influence the molecule's solubility, permeability, and binding affinity to target proteins.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Researchers have explored the use of triazolo-pyrimidine derivatives in the development of anti-cancer agents due to their ability to inhibit key enzymes involved in cell proliferation and survival. The naphthylmethyl group is believed to play a critical role in enhancing the molecule's bioavailability and reducing off-target effects.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The conjugated system formed by the triazolo-pyrimidine core and the aromatic substituents makes it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has focused on optimizing the molecule's electronic characteristics through subtle structural modifications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazolo-pyrimidine core. This is followed by nucleophilic substitution or coupling reactions to introduce the dimethylphenyl and naphthylmethyl groups. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

Despite its complexity, this compound has shown remarkable stability under physiological conditions, making it suitable for in vivo studies. Preclinical experiments have demonstrated its ability to inhibit specific kinase pathways without causing significant toxicity to healthy cells.

In conclusion, CAS No 893919-05-6 represents a cutting-edge advancement in organic chemistry with diverse applications in medicine and materials science. Its unique structure and promising biological activity make it a valuable tool for researchers seeking innovative solutions to complex scientific challenges.